Cas no 473567-89-4 (3-(2-{4-2-hydroxy-3-(3-methoxyphenoxy)propylpiperazin-1-yl}ethyl)-3-azatricyclo7.3.1.0,trideca-1(13),5,7,9,11-pentaene-2,4-dione dihydrochloride)

3-(2-{4-2-hydroxy-3-(3-methoxyphenoxy)propylpiperazin-1-yl}ethyl)-3-azatricyclo7.3.1.0,trideca-1(13),5,7,9,11-pentaene-2,4-dione dihydrochloride structure

473567-89-4 structure

Product Name:3-(2-{4-2-hydroxy-3-(3-methoxyphenoxy)propylpiperazin-1-yl}ethyl)-3-azatricyclo7.3.1.0,trideca-1(13),5,7,9,11-pentaene-2,4-dione dihydrochloride

CAS No:473567-89-4

MF:C₂₈H₃₃Cl₂N₃O₅

MW:562.48472571373

CID:5904169

PubChem ID:2770263

Update Time:2023-11-23

3-(2-{4-2-hydroxy-3-(3-methoxyphenoxy)propylpiperazin-1-yl}ethyl)-3-azatricyclo7.3.1.0,trideca-1(13),5,7,9,11-pentaene-2,4-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(2-{4-2-hydroxy-3-(3-methoxyphenoxy)propylpiperazin-1-yl}ethyl)-3-azatricyclo7.3.1.0,trideca-1(13),5,7,9,11-pentaene-2,4-dione dihydrochloride
- 473567-89-4
- AKOS040693567
- F0840-0016
- 3-(2-{4-[2-hydroxy-3-(3-methoxyphenoxy)propyl]piperazin-1-yl}ethyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione dihydrochloride
- Inchi： 1S/C28H31N3O5.2ClH/c1-35-22-7-4-8-23(17-22)36-19-21(32)18-30-13-11-29(12-14-30)15-16-31-27(33)24-9-2-5-20-6-3-10-25(26(20)24)28(31)34;;/h2-10,17,21,32H,11-16,18-19H2,1H3;2*1H
- InChI Key： NXMXCAKYHYOXNM-UHFFFAOYSA-N
- SMILES： Cl.Cl.OC(COC1C=CC=C(C=1)OC)CN1CCN(CCN2C(C3=CC=CC4=CC=CC(=C34)C2=O)=O)CC1

Computed Properties

Exact Mass: 561.1797265g/mol
Monoisotopic Mass: 561.1797265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 38
Rotatable Bond Count: 9
Complexity: 728
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 82.6Å²

3-(2-{4-2-hydroxy-3-(3-methoxyphenoxy)propylpiperazin-1-yl}ethyl)-3-azatricyclo7.3.1.0,trideca-1(13),5,7,9,11-pentaene-2,4-dione dihydrochloride Pricemore >>

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